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Compound of Interest

Compound Name:
6-Chloro-7-hydroxy-4-

methylcoumarin

Cat. No.: B102898 Get Quote

Essential Safety and Handling Guide for 6-
Chloro-7-hydroxy-4-methylcoumarin
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 6-Chloro-7-hydroxy-4-methylcoumarin, tailored for researchers,

scientists, and drug development professionals. Adherence to these guidelines is critical for

ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Classification
6-Chloro-7-hydroxy-4-methylcoumarin is classified with the following hazards according to

the Globally Harmonized System (GHS).[1][2]
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Hazard
Classification

Category Signal Word Hazard Statement

Skin

Corrosion/Irritation
Category 2 Warning

Causes skin irritation.

[1][2]

Serious Eye

Damage/Irritation
Category 2A Warning

Causes serious eye

irritation.[1][2]

Acute Toxicity, Oral Category 4 (33.3%) Warning
Harmful if swallowed.

[2]

Specific Target Organ

Toxicity
Category 3 (33.3%) Warning

May cause respiratory

irritation.[2]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the primary defense against

exposure. The following table outlines the required PPE for handling this compound.

PPE Category Specification Purpose

Hand Protection
Chemical-resistant, impervious

gloves (e.g., nitrile).

To prevent skin contact.[1][3]

[4][5][6]

Eye and Face Protection

Safety glasses with side-

shields or tightly fitting safety

goggles.

To protect eyes from dust and

splashes.[1][3][4][5][6]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if dust is

generated or exposure limits

are exceeded.

To prevent inhalation of the

powdered compound.[3][5]

Body Protection

Wear appropriate protective

clothing to prevent skin

exposure.

To protect skin and clothing

from contamination.[3][5]
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Experimental Protocols: Safe Handling and Storage
Strict adherence to the following procedures is mandatory to ensure safe handling and

minimize exposure risk.

Engineering Controls:

Work in a well-ventilated area.[3][4]

Use a local exhaust ventilation system or a chemical fume hood to control the dispersion of

dust, especially when weighing or transferring the solid compound.[1]

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Have all required

equipment and materials ready in the designated work area.

Weighing and Transfer: Conduct all weighing and transfer operations of the powdered

compound within a chemical fume hood or a ventilated balance enclosure to minimize dust

inhalation. Avoid creating dust clouds.

Solution Preparation: When dissolving the compound, add it slowly to the solvent to avoid

splashing.

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[1][3] Contaminated clothing should be removed and washed before reuse.[1]

Storage:

Store in a tightly closed container.[1][3]

Keep in a cool, dry, and dark place.[1]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[3]

Emergency and First Aid Procedures
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Immediate response is crucial in case of accidental exposure.

Exposure Route First Aid Measures

If on Skin

Wash off immediately with plenty of soap and

water for at least 15 minutes. If skin irritation

persists, seek medical attention.[1][3]

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1]

If Inhaled

Move the person into fresh air. If not breathing,

give artificial respiration. Get medical attention if

you feel unwell.[3]

If Swallowed

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a physician or Poison

Control Center immediately.

Operational Plans: Spill and Disposal
Spill Cleanup:

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Contain: Prevent further leakage or spillage if it is safe to do so.

Clean-up: For a dry spill, carefully sweep up the material, avoiding dust generation, and

place it into a suitable, closed container for disposal.[3][6] Do not use compressed air for

cleaning. For a solution spill, absorb with an inert material and place it in a sealed container

for disposal.

Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then with

soap and water.
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Dispose: All contaminated materials should be disposed of as hazardous waste.[6]

Disposal Plan:

All waste contaminated with 6-Chloro-7-hydroxy-4-methylcoumarin, including empty

containers, gloves, and cleaning materials, must be segregated as hazardous chemical

waste.

Disposal should be carried out in accordance with all applicable federal, state, and local

environmental regulations. Do not let the product enter drains.[6]

Visual Workflow Guides
The following diagrams illustrate the key processes for handling and disposing of 6-Chloro-7-
hydroxy-4-methylcoumarin.
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Caption: Step-by-step workflow for the safe handling of 6-Chloro-7-hydroxy-4-
methylcoumarin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. tcichemicals.com [tcichemicals.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b102898?utm_src=pdf-body
https://www.benchchem.com/product/b102898?utm_src=pdf-body
https://www.benchchem.com/product/b102898?utm_src=pdf-body-img
https://www.benchchem.com/product/b102898?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/OP/en/sds/C3319_JP_EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. 6-Chloro-7-hydroxy-4-methylcoumarin | C10H7ClO3 | CID 5374887 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. fishersci.com [fishersci.com]

4. echemi.com [echemi.com]

5. echemi.com [echemi.com]

6. cdhfinechemical.com [cdhfinechemical.com]

To cite this document: BenchChem. [Personal protective equipment for handling 6-Chloro-7-
hydroxy-4-methylcoumarin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102898#personal-protective-equipment-for-handling-
6-chloro-7-hydroxy-4-methylcoumarin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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